![molecular formula C13H15ClN2OS B1451901 6-chloro-4-methyl-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine CAS No. 1105194-69-1](/img/structure/B1451901.png)
6-chloro-4-methyl-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine
Overview
Description
6-Chloro-4-methyl-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine (6-CM-TMBT) is a novel synthetic compound that has recently been studied for its potential applications in scientific research. This compound has a unique structure, which is composed of a benzothiazol-2-amine core and a tetrahydrofuran-2-ylmethyl side chain. The 6-chloro-4-methyl group is attached to the nitrogen atom of the benzothiazol-2-amine core. 6-CM-TMBT has a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer effects. This compound has been studied for its potential use in the fields of drug discovery, biotechnology, and medical research.
Scientific Research Applications
Synthesis and Biological Activities
- Benzothiazole derivatives, including 6-chloro-4-methyl-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine, are known for a wide range of therapeutic properties. They show potent anti-inflammatory and anti-bacterial activity. These compounds are synthesized using substituted anilines and potassium thiocyanate, followed by reactions with chloroacetyl chloride to yield various derivatives (Hunasnalkar et al., 2010).
Antimicrobial and Corrosion Inhibition Studies
- Some derivatives of 1,3-benzothiazole, including the discussed compound, were synthesized and investigated for their antibacterial activities and corrosion inhibition effects. These studies reveal significant bioactivities and potential applications in preventing metal corrosion (Nayak & Bhat, 2023).
Anticancer Activity
- Novel heterocyclic compounds based on benzothiazole derivatives were synthesized and screened for in-vitro anticancer activity. These compounds showed remarkable activity against different human cancer cell lines, demonstrating their potential as therapeutic agents in oncology (Waghmare et al., 2013).
Neuroprotective Agent for Ischemia-Reperfusion Damage
- KR-31543, a compound related to benzothiazole, has been identified as a neuroprotective agent for ischemia-reperfusion damage. Its metabolism in rats was studied to understand its pharmacokinetics and pharmacodynamics, which is crucial for developing effective neuroprotective drugs (Kim et al., 2002).
properties
IUPAC Name |
6-chloro-4-methyl-N-(oxolan-2-ylmethyl)-1,3-benzothiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN2OS/c1-8-5-9(14)6-11-12(8)16-13(18-11)15-7-10-3-2-4-17-10/h5-6,10H,2-4,7H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTUAVKAEKINLCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1N=C(S2)NCC3CCCO3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701155340 | |
Record name | 6-Chloro-4-methyl-N-[(tetrahydro-2-furanyl)methyl]-2-benzothiazolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701155340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-4-methyl-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine | |
CAS RN |
1105194-69-1 | |
Record name | 6-Chloro-4-methyl-N-[(tetrahydro-2-furanyl)methyl]-2-benzothiazolamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1105194-69-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chloro-4-methyl-N-[(tetrahydro-2-furanyl)methyl]-2-benzothiazolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701155340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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